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Introduction

4-Hydroxytryptamine, commonly known as serotonin, is a phylogenetically ancient and
ubiquitous biogenic amine found across the plant, animal, fungal, and bacterial kingdoms.[1]
While renowned for its critical role as a neurotransmitter in the central nervous system of
animals, regulating mood, sleep, and appetite, its functions in other domains of life are
multifaceted and a subject of ongoing research.[1][2] Beyond serotonin itself, a diverse array of
its derivatives, including potent psychoactive compounds and important hormones, are also
found in nature.

This technical guide provides an in-depth overview of the natural sources of 4-
hydroxytryptamine and its key derivatives, including tryptamine, N,N-dimethyltryptamine (DMT),
5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), bufotenin, psilocybin, psilocin, and
melatonin. The content is tailored for researchers, scientists, and drug development
professionals, with a focus on quantitative data, detailed experimental protocols, and the
underlying biochemical pathways.

Data Presentation: Quantitative Analysis of 4-
Hydroxytryptamine and Its Derivatives in Natural
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Sources

The concentration of these indoleamines varies significantly depending on the species, the part
of the organism, and even environmental conditions. The following tables summarize the
guantitative data available in the scientific literature.

Table 1: Concentration of 4-Hydroxytryptamine (Serotonin) and its Precursors in Plant Sources
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Plant Common Concentrati Reference(s
. Plant Part Compound
Species Name on )
_ _ 155+ 57.0
Juglans regia  Walnut Nut Serotonin [3]
Hg/g
Carya ) 15.3+1.27
T ) Pecan Nut (roasted) Serotonin [3]
ilinoinensis Ho/g
Ananas , _ ,
Pineapple Fruit Serotonin ~3-30 mg/kg [2]
coOmosus
Musa Pulp .
] Banana ] Serotonin 31.4 ng/g [4]
sapientum (underripe)
Musa . :
) Banana Pulp (ripe) Serotonin 18.5 ng/g [4]
sapientum
Solanum ) )
) Tomato Fruit Serotonin ~3-30 mg/kg [2]
lycopersicum
o 5-
Griffonia o Up to 20.83%
S Griffonia Seeds Hydroxytrypto ] [5]
simplicifolia (fresh weight)
phan (5-HTP)
Punica _ :
Pomegranate  Fruit Serotonin 8-12 ug/g [4]
granatum
Punica ) )
Pomegranate  Fruit Tryptamine 4-9 ug/g [4]
granatum
Fragaria spp. Strawberry Fruit Serotonin 8-12 ug/g [4]
Fragaria spp.  Strawberry Fruit Tryptamine 4-9 uglg [4]
_ _ _ 0.05+0.01
Pinus spp. Pine Nut Nut Serotonin [3]
Ho/g
Macadamia Macadamia _ 0.03+£0.00
Nut (roasted) Serotonin [3]
spp. Nut Ho/g

Table 2: Concentration of Psychoactive Tryptamine Derivatives in Fungal and Plant Sources
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. Common Concentration
Species Compound(s) Reference(s)
Name (% wiw)
Psilocybe ) )
) ] Psilocybin &
cubensis Magic Mushroom o 1.36% [6]
Psilocin (total)
"Creeper"
Psilocybe ) )
) ) Psilocybin &
cubensis "Blue Magic Mushroom o 1.221% [6]
) Psilocin (total)
Meanie"
Psilocybe ] ]
) ] Psilocybin &
cubensis "B- Magic Mushroom o 1.134% [6]
Psilocin (total)
Plus"
Psilocybe ] )
) ] Psilocybin &
cubensis "Texas Magic Mushroom o 1.103% [6]
Psilocin (total)
Yellow"
Psilocybe . .
) ] ] Psilocybin &
cubensis "Thai Magic Mushroom o 0.879% [6]
] Psilocin (total)
Cubensis"
N,N-
Psychotria viridis ~ Chacruna Dimethyltryptami  0.10-0.66% [7]
ne (DMT)
Anadenanthera Bufotenin (5-HO-
) Yopo Up to 7.4% [8]
peregrina DMT)
Anadenanthera
_ Yopo 5-MeO-DMT ~0.04% [9]
peregrina
Anadenanthera
] Yopo DMT ~0.16% [9]
peregrina

Table 3: Concentration of 4-Hydroxytryptamine and Its Derivatives in Animal Sources
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Animal Common TissuelSecr Compound( Concentrati Reference(s
Species Name etion s) on )
N Up to 15% of
Incilius Colorado ]
) ) Venom 5-MeO-DMT dried [10]
alvarius River Toad )
secretion
Incilius Colorado Bufotenin (5- 2,800 + 1,900
) ) Venom [11]
alvarius River Toad HO-DMT) pa/g
Incilius Colorado
) ) Venom DMT 250 £ 80 ug/g  [11]
alvarius River Toad
High
European _ _
Vespa crabro Venom Serotonin concentration  [12]
Hornet
s
Apis mellifera  Honey Bee Venom Serotonin Present [6]
Stored in
Homo )
) Human Platelets Serotonin dense [2]
sapiens
granules
Rattus Brain (Brain ) ]
] Rat Serotonin High levels [13]
norvegicus stem)
) ) Tryptamine
Fascaplysino Marine Whole -
] ) ] and Not quantified  [14][15]
psis reticulata ~ Sponge organism o
derivatives

Table 4: Concentration of Melatonin in Plant Sources
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. Common Melatonin

Plant Species Plant Part . Reference(s)

Name Concentration
Pistacia vera Pistachio Nut ~660 ng/g [16]
Zea mays Corn Grains 187.8 ng/100g [4]
Oryza sativa Rice Grains 149.8 ng/100g [4]
Hordeum vulgare  Barley Grains 87.3 ng/100g [4]
Zingiber ) .

o Ginger Rhizome 142.3 ng/100g [4]

officinale
Juglans regia Walnut Nut 1.2-3.3 ng/g [17]
Prunus dulcis Almond Nut 39 ng/g [17]
Helianthus

Sunflower Seed 29 ng/g [17]
annuus

Biosynthesis and Signaling Pathways

The biosynthesis of 4-hydroxytryptamine and its derivatives originates from the essential amino
acid tryptophan. The specific enzymatic steps, however, can differ between organisms.

Plant Biosynthesis of Serotonin and Melatonin

In plants, the biosynthesis of serotonin follows a different pathway than in animals. Tryptophan
is first decarboxylated to tryptamine by tryptophan decarboxylase (TDC). Tryptamine is then
hydroxylated by tryptamine 5-hydroxylase (T5H) to produce serotonin. Serotonin can then be
further converted to melatonin through a two-step process involving serotonin N-
acetyltransferase (SNAT) and acetylserotonin methyltransferase (ASMT).

—‘ibﬁ 4-Hydroxytryptamine . .
_G—) (Serotonin) N-Acetylserotonin ASMT
Tryptophan —‘H’—) Tryptamine _6_) 4-Hydroxytryptamine _e—) Norbaeocystin PsiM Psilocybin

Melatonin

Tryptophan Tryptamine

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/figure/Melatonin-content-in-different-types-of-nuts-both-in-raw-and-processed-format-Data-are_fig4_355721420
https://www.researchgate.net/figure/Melatonin-content-in-nuts-and-seeds_tbl1_367397121
https://www.researchgate.net/figure/Melatonin-content-in-nuts-and-seeds_tbl1_367397121
https://www.researchgate.net/figure/Melatonin-content-in-nuts-and-seeds_tbl1_367397121
https://www.researchgate.net/figure/Melatonin-content-in-nuts-and-seeds_tbl1_367397121
https://pubmed.ncbi.nlm.nih.gov/27333040/
https://pubmed.ncbi.nlm.nih.gov/27333040/
https://pubmed.ncbi.nlm.nih.gov/27333040/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Serotonin
) i Phytohormone
ROS Signaling {:rosstalk

Stress Response
(Biotic & Abiotic)

Growth & Development

(Root, Shoot, Flowering)

Stress-Responsive
Gene Expression

Bacterial Cell

-deri nters cell in : ) i ) X I ence Factors &
RSt denyed enters ce binds LasR (Regulatory Protein) Serotonin-LasR Complex ACUVATES Virulence Genes EXPresses VIRISTED (R
Serotonin Biofilm Formation

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Dried Mushroom POWd)

Add 5% Acetic Acid in Methanol
Vortex & Centrifuge

\
\
\

4

Re-extract Pellet
Vortex & Centrifuge

|

Collect Supernatant 1 Collect Supernatant 2

N

Combine Supernatants
Adjust Volume to 10 mL with Water

:

Dilute 1000x with Water

'

Spike with Internal Standards
(Psilocybin-D4, Psilocin-D10)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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